molecular formula C14H15BrFNO2 B8455837 1-[4-Bromo-4-(4-fluorobenzoyl)piperidin-1-yl]ethan-1-one CAS No. 59834-48-9

1-[4-Bromo-4-(4-fluorobenzoyl)piperidin-1-yl]ethan-1-one

Cat. No. B8455837
CAS RN: 59834-48-9
M. Wt: 328.18 g/mol
InChI Key: ATZJIXIEERRINO-UHFFFAOYSA-N
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Description

1-[4-Bromo-4-(4-fluorobenzoyl)piperidin-1-yl]ethan-1-one is a useful research compound. Its molecular formula is C14H15BrFNO2 and its molecular weight is 328.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-[4-Bromo-4-(4-fluorobenzoyl)piperidin-1-yl]ethan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[4-Bromo-4-(4-fluorobenzoyl)piperidin-1-yl]ethan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

59834-48-9

Molecular Formula

C14H15BrFNO2

Molecular Weight

328.18 g/mol

IUPAC Name

1-[4-bromo-4-(4-fluorobenzoyl)piperidin-1-yl]ethanone

InChI

InChI=1S/C14H15BrFNO2/c1-10(18)17-8-6-14(15,7-9-17)13(19)11-2-4-12(16)5-3-11/h2-5H,6-9H2,1H3

InChI Key

ATZJIXIEERRINO-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N1CCC(CC1)(C(=O)C2=CC=C(C=C2)F)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 36 g. (0.145 mole) of 1-acetyl-4-(p-fluorobenzoyl)piperidine in 175 ml of chloroform was treated with fifteen ml. of bromine. The mixture was heated at reflux for one hour and was then allowed to stand overnight at room temperature 1-Acetyl-4-bromo-4-(p-fluorobenzoyl)piperidine hydrobromide precipitated and was collected by filtration and recrystallized from ethanol. Yield: 40.6 g., melting point 156°-159° C. In exactly the same manner, additional intermediates of this type are produced by substituting the selected starting materials from PREPARATION 2 in the procedure of PREPARATION 7.
Quantity
0.145 mol
Type
reactant
Reaction Step One
Quantity
175 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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